Cas no 866820-63-5 (4-(E)-2-Phenylvinyl-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine)

• Product Name: 4-(E)-2-Phenylvinyl-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine
• CAS No: 866820-63-5
• MF: C₁₇H₁₅N₅
• MW: 289.334502458572
• CID: 3043024
• PubChem ID: 135587492
• Update Time: 2024-10-26

4-(E)-2-Phenylvinyl-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(E)-2-Phenylvinyl]-1,4-dihydro[1,3,5]triazino-[1,2-a]benzimidazol-2-amine
• 1,3,5-Triazino[1,2-a]benzimidazol-2-amine, 1,4-dihydro-4-(2-phenylethenyl)-
• AKOS002302560
• NSC751732
• 4-[(E)-2-phenylvinyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• LS-05639
• 4-[(E)-2-phenylethenyl]-3,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• STL440941
• 13-[(1E)-2-phenylethenyl]-1,8,10,12-tetraazatricyclo[7.4.0.0(2),?]trideca-2,4,6,8,11-pentaen-11-amine
• 1425924-54-4
• ALBB-017366
• 4-STYRYL-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 1,3,5-triazino[1,2-a]benzimidazol-2-amine, 1,4-dihydro-4-[(E)-2-phenylethenyl]-
• Z94793432
• 866820-63-5
• 4-[(E)-2-phenylethenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• AT-057/43468069
• 4-(2-phenylvinyl)-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 4-[(E)-2-phenylethenyl]-4,10-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• 13-[(1E)-2-phenylethenyl]-1,8,10,12-tetraazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,11-pentaen-11-amine
• AKOS016042303
• 4-[(E)-2-phenylethenyl]-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• NSC-751732
• AKOS005226493
• STK224830
• MFCD06754880
• 4-(E)-2-Phenylvinyl-1,4-dihydro1,3,5triazino-1,2-abenzimidazol-2-amine

• Inchi： 1S/C17H15N5/c18-16-20-15(11-10-12-6-2-1-3-7-12)22-14-9-5-4-8-13(14)19-17(22)21-16/h1-11,15H,(H3,18,19,20,21)/b11-10+
• InChI Key： YKEVULXNKMWCPY-ZHACJKMWSA-N
• SMILES： C12=NC3=CC=CC=C3N1C(/C=C/C1C=CC=CC=1)N=C(N)N2

Computed Properties

• Exact Mass: 289.13274550g/mol
• Monoisotopic Mass: 289.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.2Ų